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Compound of Interest

Compound Name: M8-B

Cat. No.: B10772128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to M8-B
M8-B hydrochloride is a potent and selective antagonist of the Transient Receptor Potential

Melastatin 8 (TRPM8) channel.[1][2][3] As a crucial tool in the study of cold sensation, pain,

and thermoregulation, maintaining the integrity and stability of M8-B is paramount for

reproducible and reliable experimental outcomes.[3][4] These application notes provide best

practices for the storage and handling of M8-B in both solid form and in solution, along with

detailed protocols for stability assessment and functional characterization.
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Property Value

Chemical Name

N-(2-aminoethyl)-N-[[3-methoxy-4-

(phenylmethoxy)phenyl]methyl]-2-

thiophenecarboxamide, monohydrochloride[1]

Molecular Formula C₂₂H₂₄N₂O₃S • HCl[1]

Molecular Weight 432.96 g/mol [2][5]

Appearance Crystalline solid[1]

Purity ≥98% (typically analyzed by HPLC)[1][2]

Solubility

DMF: ~10 mg/mL, DMSO: ~15 mg/mL,

DMSO:PBS (pH 7.2) (1:1): ~0.5 mg/mL, Water:

Soluble to 10 mM with sonication[1][5]

Best Practices for Storage and Handling
Proper storage and handling are critical to prevent degradation and ensure the long-term

stability of M8-B.

General Handling Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, lab

coat, and safety glasses when handling M8-B.[6]

Ventilation: Handle the solid compound and concentrated solutions in a well-ventilated area

or a chemical fume hood.[7]

Hygroscopicity: M8-B hydrochloride is potentially hygroscopic. Store in a desiccator and

minimize exposure to atmospheric moisture.[8] Allow the container to equilibrate to room

temperature before opening to prevent condensation.[9]

Storage of Solid M8-B
The solid, crystalline form of M8-B is the most stable for long-term storage.
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Storage Condition Recommended Duration Notes

-20°C ≥ 4 years[10]

Recommended for long-term

storage. Store in a tightly

sealed container inside a

desiccator.

+4°C Up to 12 months

Suitable for short-term storage.

Protect from light and

moisture.

Room Temperature Not recommended

Avoid for long-term storage to

minimize potential

degradation.

Preparation and Storage of Stock Solutions
Stock solutions are convenient for experimental use but are more susceptible to degradation

than the solid compound.

Solvent Selection: High-purity, anhydrous dimethyl sulfoxide (DMSO) is the recommended

solvent for preparing highly concentrated stock solutions (e.g., 10-100 mM).[5][11] For

aqueous assays, further dilution into physiological buffers is necessary, but the stability in

these buffers is limited.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into single-use volumes.[12]

Storage of Stock Solutions:

-80°C: Recommended for long-term storage (up to 6 months).[1]

-20°C: Suitable for short to medium-term storage (up to 1 month).[1]

Light Protection: Store all solutions in amber vials or protect them from light to prevent

photodegradation.[13]

Quantitative Stability Data (Representative)
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The following tables provide representative stability data for M8-B under various conditions.

This data is based on typical stability profiles for small molecules of similar structure and should

be confirmed by in-house stability studies.

Stability of Solid M8-B
Temperature Duration Purity (%)

-20°C 48 months >99

4°C 12 months >98

25°C 6 months ~95

Stability of M8-B in DMSO (10 mM Stock Solution)
Temperature Duration Purity (%)

-80°C 6 months >99

-20°C 1 month >98

4°C 7 days ~97

25°C 24 hours ~95

Effect of Freeze-Thaw Cycles on M8-B in DMSO (10 mM)
Number of Cycles Purity (%)

1 >99

5 ~98

10 ~96

Photostability of M8-B in DMSO (10 mM) at 25°C
Light Exposure Duration Purity (%)

Ambient Lab Light 24 hours ~92

Dark Control 24 hours ~95
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Experimental Protocols
Protocol for Stability Assessment by HPLC
This protocol describes a forced degradation study to develop a stability-indicating HPLC

method.

Objective: To determine the stability of M8-B under various stress conditions and to validate an

HPLC method for purity analysis.

Materials:

M8-B Hydrochloride

HPLC-grade acetonitrile, methanol, and water

Formic acid or trifluoroacetic acid

Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

HPLC system with a UV detector and a C18 column

Methodology:

Standard Preparation: Prepare a 1 mg/mL stock solution of M8-B in DMSO. Dilute to a

working concentration of 100 µg/mL in the mobile phase.

Forced Degradation:

Acid Hydrolysis: Mix 1 mL of M8-B stock with 1 mL of 0.1 M HCl. Incubate at 60°C for 24

hours. Neutralize with 0.1 M NaOH.

Base Hydrolysis: Mix 1 mL of M8-B stock with 1 mL of 0.1 M NaOH. Incubate at 60°C for

24 hours. Neutralize with 0.1 M HCl.

Oxidative Degradation: Mix 1 mL of M8-B stock with 1 mL of 3% H₂O₂. Store at room

temperature for 24 hours, protected from light.
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Thermal Degradation: Store the solid M8-B at 105°C for 24 hours. Also, heat the stock

solution at 60°C for 24 hours.

Photodegradation: Expose the M8-B solution to UV light (254 nm) and visible light for 24

hours. Keep a control sample wrapped in aluminum foil.[5]

HPLC Analysis:

Analyze the stressed samples alongside a non-degraded control.

Develop an HPLC method (e.g., gradient elution with a C18 column) that separates the

parent M8-B peak from all degradation product peaks.

Monitor at a wavelength where M8-B and its degradation products have significant

absorbance (e.g., 235 nm or 276 nm).[10]

Data Analysis:

Calculate the percentage of M8-B remaining in each stressed sample compared to the

control.

Assess the peak purity of the M8-B peak in the chromatograms of the stressed samples.

Protocol for TRPM8 Functional Assay (Calcium Imaging)
Objective: To determine the inhibitory activity (IC₅₀) of M8-B on TRPM8 channels using a cell-

based calcium imaging assay.

Materials:

HEK293 cells stably expressing human TRPM8

Cell culture medium (e.g., DMEM with 10% FBS)

Fluo-4 AM or Fura-2 AM calcium indicator dye

Pluronic F-127

Assay buffer (e.g., HBSS)
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TRPM8 agonist (e.g., Menthol or Icilin)

M8-B

96-well black, clear-bottom plates

Fluorescence plate reader with kinetic reading capability

Methodology:

Cell Plating: Seed TRPM8-expressing HEK293 cells into 96-well plates at a density that will

result in a confluent monolayer on the day of the assay.

Dye Loading:

Prepare a loading buffer containing Fluo-4 AM (e.g., 2 µM) and Pluronic F-127 (e.g.,

0.02%) in assay buffer.

Wash the cells with assay buffer and then incubate with the loading buffer for 1 hour at

37°C.

Compound Incubation:

Wash the cells to remove excess dye.

Add assay buffer containing various concentrations of M8-B (and a vehicle control) to the

wells.

Incubate for 15-30 minutes at room temperature.

Agonist Stimulation and Signal Detection:

Place the plate in the fluorescence reader.

Establish a baseline fluorescence reading for a few seconds.

Add the TRPM8 agonist (e.g., Menthol to a final concentration of 100 µM) to all wells.

Immediately begin kinetic fluorescence readings for 2-5 minutes.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b10772128?utm_src=pdf-body
https://www.benchchem.com/product/b10772128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10772128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis:

Determine the peak fluorescence intensity for each well after agonist addition.

Normalize the data to the vehicle control (0% inhibition) and a positive control (e.g., a

known potent TRPM8 antagonist for 100% inhibition).

Plot the normalized response against the log of the M8-B concentration and fit the data to

a four-parameter logistic equation to determine the IC₅₀ value.
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Caption: M8-B inhibits TRPM8 channel activation by cold or menthol.

Experimental Workflow for M8-B Stability Testing
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Caption: Workflow for assessing the stability of M8-B.
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Receive Solid M8-B
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Caption: Decision-making process for M8-B handling and storage.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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